Cas no 1233955-66-2 ((1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol)

• Product Name: (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol
• CAS No: 1233955-66-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD26096758
• CID: 5177413
• Update Time: 2025-06-11

(1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol
• 4-[(3-aminopyridin-2-yl)amino]cyclohexan-1-ol
• trans-4-((3-Aminopyridin-2-yl)amino)cyclohexanol
• trans-4-[(3-Amino-2-pyridinyl)amino]cyclohexanol

• MDL： MFCD26096758
• Inchi： 1S/C11H17N3O/c12-10-2-1-7-13-11(10)14-8-3-5-9(15)6-4-8/h1-2,7-9,15H,3-6,12H2,(H,13,14)
• InChI Key： JWSBSKBWIYGLQV-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.1
• Topological Polar Surface Area: 71.2

Additional information on (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol

(1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol (CAS No. 1233955-66-2)

(1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol (CAS No. 1233955-66-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of aminopyridine derivatives and has shown promising results in various preclinical studies, particularly in the treatment of neurodegenerative diseases and cancer.

The chemical structure of (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol is characterized by a cyclohexanol ring substituted with a 3-aminopyridine moiety. The stereochemistry of the compound, specifically the (1R*,4R*) configuration, plays a crucial role in its biological activity. The presence of the amino group in the pyridine ring and the hydroxyl group in the cyclohexanol ring provides multiple functional groups that can interact with various biological targets, making it a versatile candidate for drug development.

Recent studies have highlighted the potential of (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol as a potent inhibitor of specific enzymes involved in neurodegenerative processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The inhibition of MAO-B can help reduce the oxidative stress and neurotoxicity associated with dopamine metabolism, thereby offering a potential therapeutic benefit.

In addition to its neuroprotective properties, (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol have been extensively studied to evaluate its suitability for clinical development. Results from these studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology assessments have shown that (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further explore the therapeutic potential of (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol, several ongoing clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in patients with neurodegenerative diseases and cancer. Early results from phase I trials have been encouraging, with patients showing improved symptoms and tolerability profiles.

In conclusion, (1R*,4R*)-4-(3-Aminopyridin-2-ylamino)cyclohexanol (CAS No. 1233955-66-2) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and clinical investigation. As more data becomes available from ongoing studies, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.